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This guide explores the multifaceted role of the Mdm2-binding protein (MTBP) in cellular

processes and its implications in oncogenesis.

Introduction to MTBP
Mdm2-binding protein (MTBP) was first identified through its interaction with Mdm2, a key

negative regulator of the p53 tumor suppressor.[1] However, subsequent research has

revealed that its primary functions are independent of Mdm2 regulation. MTBP is now

recognized as an oncogenic protein that plays a crucial role in cell proliferation and

transformation, largely through its interaction with the MYC proto-oncogene.[1][2]

Molecular Interactions and Signaling Pathways
MTBP is a key component of a transcriptional protein complex that includes MYC and the

cofactors TIP48 and TIP49.[1] This interaction is critical for MYC-induced cellular

transformation.

The interaction between MTBP and MYC enhances the transcriptional activation of MYC target

genes, which are involved in cell proliferation and metabolism. This leads to increased cell

growth and division, contributing to tumor development.[1][2]
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Caption: MTBP interacts with MYC and TIP48/49 to promote gene transcription.

Quantitative Data
A summary of quantitative data related to MTBP's expression and clinical relevance would be

presented here.

Parameter Cancer Type Observation Reference

Co-overexpression

with MYC
Breast Cancer

Associated with a

reduction in 10-year

patient survival

compared to MYC

overexpression alone.

[1]

Genomic Amplification
Various Human

Cancers

Frequently co-

amplified with the

MYC gene.

[1]

Experimental Protocols
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Detailed methodologies for key experiments used to elucidate the function of MTBP would be

provided in this section.

Objective: To identify proteins that interact with a protein of interest (the "bait").

Methodology: The original identification of MTBP was through a yeast-two-hybrid screen

using Mdm2 as the bait.[1] This involves the genetic fusion of the bait protein to a DNA-

binding domain (DBD) and potential interacting partners (the "prey") to an activation domain

(AD). Interaction between the bait and prey in yeast reconstitutes a functional transcription

factor, driving the expression of a reporter gene.

Objective: To confirm protein-protein interactions in a cellular context.

Methodology: An antibody targeting a known protein (e.g., MYC) is used to pull it out of a cell

lysate. If another protein (e.g., MTBP) is bound to the target, it will be pulled down as well

and can be detected by western blotting. This method was used to confirm the interaction

between MTBP and MYC.

Objective: To determine if a protein binds to specific DNA sequences in a cell.

Methodology: Proteins are cross-linked to DNA in living cells. The chromatin is then sheared,

and an antibody against the protein of interest (e.g., MTBP or MYC) is used to

immunoprecipitate the protein-DNA complexes. The associated DNA is then purified and

identified by sequencing or PCR. This demonstrated the association of MTBP with MYC at

gene promoters.[1]
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Caption: A generalized workflow for Chromatin Immunoprecipitation (ChIP).
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Should the user provide the correct name for "TMCB," a comprehensive and accurate guide

will be developed based on available scientific data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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